Cas no 1261952-85-5 (3-(3-cyano-4-hydroxyphenyl)-n-ethylbenzamide)

• Product Name: 3-(3-cyano-4-hydroxyphenyl)-n-ethylbenzamide
• CAS No: 1261952-85-5
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD18314474
• CID: 1219377
• PubChem ID: 53220149
• Update Time: 2025-11-02

3-(3-cyano-4-hydroxyphenyl)-n-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyano-4-hydroxyphenyl)-n-ethylbenzamide
• MFCD18314474
• DTXSID00684920
• 2-CYANO-4-[3-(N-ETHYLAMINOCARBONYL)PHENYL]PHENOL
• 2-Cyano-4-[3-(N-ethylaminocarbonyl)phenyl]phenol, 95%
• 1261952-85-5
• 3'-Cyano-N-ethyl-4'-hydroxy[1,1'-biphenyl]-3-carboxamide

• MDL： MFCD18314474
• Inchi： 1S/C16H14N2O2/c1-2-18-16(20)13-5-3-4-11(8-13)12-6-7-15(19)14(9-12)10-17/h3-9,19H,2H2,1H3,(H,18,20)
• InChI Key： IZOSOLATGIHTOD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC(=C(C#N)C=1)O)NCC

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(3-cyano-4-hydroxyphenyl)-n-ethylbenzamide

3-(3-Cyano-4-hydroxyphenyl)-N-ethylbenzamide (CAS 1261952-85-5): A Comprehensive Overview

3-(3-Cyano-4-hydroxyphenyl)-N-ethylbenzamide (CAS 1261952-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique molecular structure combining a cyano group, hydroxyl group, and ethyl substitution, making it particularly interesting for drug discovery and material science applications.

The compound's molecular formula is C₁₆H₁₄N₂O₂, with a molecular weight of 266.30 g/mol. Its structural features include a benzamide core with an ethyl substitution on the amide nitrogen and a 3-cyano-4-hydroxyphenyl moiety at the 3-position. This arrangement creates potential for hydrogen bonding and π-π interactions, which are crucial for biological activity.

Recent scientific literature highlights the potential of 3-(3-cyano-4-hydroxyphenyl)-N-ethylbenzamide as a scaffold for developing novel therapeutic agents. Researchers are particularly interested in its possible applications as a kinase inhibitor or enzyme modulator, with studies suggesting activity against various biological targets. The compound's cyano group enhances its binding affinity to certain protein targets, while the hydroxyl group contributes to solubility and metabolic stability.

In material science, the benzamide derivative shows promise for creating advanced organic materials. Its conjugated system and functional groups make it suitable for developing organic semiconductors or photovoltaic materials. The compound's thermal stability and electronic properties are currently under investigation for potential applications in organic electronics and optoelectronic devices.

The synthesis of 3-(3-cyano-4-hydroxyphenyl)-N-ethylbenzamide typically involves multi-step organic reactions, including amide bond formation and aromatic substitution. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments are particularly relevant given the growing demand for sustainable chemical synthesis methods in the pharmaceutical industry.

Analytical characterization of this compound employs standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity requirements for research-grade material are typically >98%, with strict control of impurities that might affect biological testing results. These quality standards align with the increasing emphasis on reproducible research in chemical biology.

Market trends indicate growing interest in specialty benzamide derivatives like 3-(3-cyano-4-hydroxyphenyl)-N-ethylbenzamide, particularly from pharmaceutical companies engaged in drug discovery programs. The compound's unique structural features make it valuable for medicinal chemistry applications, especially in areas targeting metabolic disorders and inflammatory conditions.

From a regulatory perspective, 3-(3-cyano-4-hydroxyphenyl)-N-ethylbenzamide is classified as a research chemical with no known commercial drug applications. Researchers working with this compound must follow standard laboratory safety protocols, including proper personal protective equipment and ventilation. The compound's safety profile continues to be evaluated as part of ongoing research efforts.

Future research directions for this compound include exploring its potential as a chemical probe for biological systems, investigating its photophysical properties for material applications, and developing more efficient synthetic methodologies. These investigations align with current scientific priorities in precision medicine and advanced materials development.

The scientific community continues to explore the full potential of 3-(3-cyano-4-hydroxyphenyl)-N-ethylbenzamide (CAS 1261952-85-5). Its unique combination of functional groups and versatile applications in both life sciences and material science make it a compound of significant interest for researchers across multiple disciplines. As synthetic methodologies improve and biological screening becomes more sophisticated, we anticipate new discoveries regarding this benzamide derivative and its potential applications.